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The volume of distribution (Vd) for Voriconazole is summarized in the table below, with values presented in

different units as found in the literature.

Parameter Typical Value Conditions / Notes

Volume of
Distribution (Vd)

97.4 L [1] Population estimate in talaromycosis patients (one-

compartment model) [1]

2 - 4.6 L/kg [2] [3] Often reported as a range relative to body weight

[2] [3]

~4.6 L/kg [4] [5] Frequently cited approximate value [4] [5]

Clearance (CL) 4.34 L/h [1] Typical value; significantly associated with C-
reactive protein (CRP) levels [1]

Oral Bioavailability >90% - 96% [4] [2] [3] Well absorbed, allowing for IV-to-oral switch [4] [2]
[3]

Elimination Half-life ~6 hours (dose-
dependent) [4] [2]

Exhibits nonlinear, saturable pharmacokinetics [4]
[2]

Protein Binding ~58% - 60% [4] [5] Independent of concentration [4]
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Experimental Protocol for Population PK Studies

The data for Voriconazole often comes from robust Population Pharmacokinetic (PPK) studies. Here is a

typical methodology based on the search results [1] [3]:

Study Design: A prospective observational or retrospective study is conducted. For example, adult

patients with a confirmed fungal infection (like talaromycosis or in a cancer setting) treated with
Voriconazole are included. Patients with severe hepatic impairment or on interacting medications are

often excluded [1] [3].
Dosing and Sampling: Patients receive standard intravenous or oral doses of Voriconazole,

sometimes with a loading dose. A sparse sampling strategy is used, where each patient provides a
limited number of blood samples (e.g., trough levels) at different random times after dosing [1].

Bioanalysis: Voriconazole plasma concentrations are quantified using validated methods like High-
Performance Liquid Chromatography (HPLC) or automated immunoassays [1] [3].

Modeling: The concentration-time data are analyzed using nonlinear mixed-effects modeling
(NONMEM). Researchers test different structural models (e.g., one- vs. two-compartment) to best

describe the data. Subsequently, they investigate the influence of patient-specific factors (covariates)
like C-reactive protein (CRP), age, liver function, and genetic polymorphisms on pharmacokinetic

parameters [1] [3].

The diagram below illustrates this workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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